1-(benzylsulfonyl)-4-(3,4-dichlorophenyl)piperazine

• IUPAC Name: 1-benzylsulfonyl-4-(3,4-dichlorophenyl)piperazine
• InChI: InChI=1S/C17H18Cl2N2O2S/c18-16-7-6-15(12-17(16)19)20-8-10-21(11-9-20)24(22,23)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2
• InChI Key: ASVHCUNLZDGITP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C17H18Cl2N2O2S
• Molecular Weight: 385.3 g/mol

Description

1-(benzylsulfonyl)-4-(3,4-dichlorophenyl)piperazine, also known as BDPP, is a chemical compound that belongs to the piperazine class of drugs. It has been studied for its potential use in the treatment of various diseases, including anxiety, depression, and schizophrenia. BDPP has also been investigated for its mechanism of action and its effects on the biochemical and physiological processes of the human body.

Mechanism of Action

The exact mechanism of action of 1-(benzylsulfonyl)-4-(3,4-dichlorophenyl)piperazine is not fully understood, but it is believed to act on the serotonin and dopamine systems in the brain. It may also have an effect on the GABAergic system, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects
1-(benzylsulfonyl)-4-(3,4-dichlorophenyl)piperazine has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain. It may also have an effect on the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress responses.

Advantages and Limitations for Lab Experiments

1-(benzylsulfonyl)-4-(3,4-dichlorophenyl)piperazine has several advantages for use in lab experiments, including its relative ease of synthesis and its potential therapeutic uses. However, there are also some limitations to its use, such as its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 1-(benzylsulfonyl)-4-(3,4-dichlorophenyl)piperazine, including further investigation of its mechanism of action and its potential therapeutic uses. Researchers may also explore the use of 1-(benzylsulfonyl)-4-(3,4-dichlorophenyl)piperazine in combination with other drugs for the treatment of various diseases. Additionally, there is a need for more studies to evaluate the safety and efficacy of 1-(benzylsulfonyl)-4-(3,4-dichlorophenyl)piperazine in humans.

Synthesis Methods

1-(benzylsulfonyl)-4-(3,4-dichlorophenyl)piperazine can be synthesized through a multi-step process involving the reaction of 3,4-dichlorophenylpiperazine with benzylsulfonyl chloride. The resulting compound can then be purified through various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

1-(benzylsulfonyl)-4-(3,4-dichlorophenyl)piperazine has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic uses and its mechanism of action. Some studies have suggested that 1-(benzylsulfonyl)-4-(3,4-dichlorophenyl)piperazine may have anxiolytic and antidepressant effects, making it a promising candidate for the treatment of anxiety and depression.